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Introduction

Hexyl phenyl ether, also known by its systematic name 1-phenoxyhexane, is an organic
compound belonging to the ether class. It is characterized by a hexyl group attached to a
phenyl group through an oxygen atom. This colorless liquid possesses a faint, pleasant floral
scent and exhibits properties that make it a subject of interest in various chemical and industrial
applications, including as a solvent and a fragrance ingredient.[1] Its high thermal stability and
low viscosity also suggest its potential use as a heat transfer fluid.[1] This technical guide
provides an in-depth overview of the core physical properties of hexyl phenyl ether, presenting
guantitative data in a structured format, outlining general experimental protocols for their
determination, and illustrating the interplay between these properties.

Core Physical and Chemical Properties

The fundamental identifiers and properties of hexyl phenyl ether are summarized below.
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Identifier Value Reference

Chemical Name Hexyl Phenyl Ether [1112113114]
1-Phenoxyhexane,

Synonyms [11[2][4]
Hexyloxybenzene

CAS Number 1132-66-7 [11[21[3114]

Molecular Formula C12H180 [1112113114]

Molecular Weight 178.27 g/mol [1][4]15]

Quantitative Physical Properties

The following tables present a summary of the key physical properties of hexyl phenyl ether,
compiled from various sources. It is important to note that some values are estimated or
predicted and may vary depending on the experimental conditions.

Thermal Properties

Property Value Notes Reference
Boiling Point 240 °C at 760 mmHg [2][6]

240 °C (estimate) [1][3]

245 °C [4]

Melting Point -19 °C [11[2]13][4][6]

Flash Point 92.4°C [1][2][6]

92.4+8.0°C (Predicted) [3]

Optical and Other Physical Properties
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Property Value Notes Reference
Density 0.909 g/cm?3 [2][6]

0.917 g/mL [4]

0.9174 [1][3]

Refractive Index 1.484 (Predicted) [31[6]

1.492 [4]

1.4921 (estimate) [11[2]

Vapor Pressure 0.0602 mmHg at 25 °C [11[2]

0.1 £ 0.4 mmHg at 25 °C (Predicted) [3]

Insoluble in water.
Solubility Soluble in most [1]

organic solvents.

Experimental Protocols for Property Determination

While specific experimental procedures for hexyl phenyl ether were not detailed in the reviewed
literature, the following are general and widely accepted methodologies for determining the key
physical properties of liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Method: Distillation A simple distillation apparatus can be used. The liquid is heated in a flask,
and the temperature of the vapor that distills is measured. The thermometer bulb should be
positioned just below the side arm of the distillation head to ensure an accurate reading of the
boiling point.

Method: Thiele Tube For smaller quantities, a Thiele tube can be employed. A small sample of
the liquid is placed in a fusion tube, and an inverted capillary tube is added. The setup is
attached to a thermometer and heated in the Thiele tube. The boiling point is the temperature
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at which a steady stream of bubbles emerges from the capillary tube and when the liquid re-
enters the capillary upon cooling.[7][8]

Density Measurement

Density is the mass per unit volume of a substance.

Method: Pycnometer A pycnometer, a flask with a specific volume, is weighed empty, then filled
with the liquid and weighed again. The mass of the liquid is determined by subtraction. The
density is then calculated by dividing the mass by the known volume of the pycnometer.

Method: Graduated Cylinder and Balance A less precise but simpler method involves
measuring a specific volume of the liquid in a graduated cylinder and then weighing it on a
balance. The mass of the empty cylinder is subtracted to find the mass of the liquid.[9][10][11]

Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

Method: Abbe Refractometer An Abbe refractometer is a common instrument for this
measurement. A few drops of the liquid are placed on the prism, and the instrument is adjusted
until the dividing line between the light and dark fields is centered on the crosshairs. The
refractive index is then read directly from the scale.

Method: Interferometry More advanced techniques, such as those using a Michelson
interferometer, can provide highly precise measurements of the refractive index by analyzing
the interference pattern of light passing through the liquid.[12]

Interrelation of Physical Properties

The physical properties of a substance are not independent but are interconnected. For
instance, an increase in temperature will generally decrease the density of a liquid while
increasing its vapor pressure. The following diagram illustrates some of these fundamental
relationships.

Caption: Interdependencies of Hexyl Phenyl Ether's Physical Properties.
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Conclusion

This technical guide has provided a consolidated overview of the key physical properties of
hexyl phenyl ether. The presented data, sourced from various chemical databases, offers a
valuable resource for researchers, scientists, and professionals in drug development and other
scientific fields. While specific experimental protocols for this compound are not extensively
published, the general methodologies outlined provide a solid foundation for laboratory
determination of these properties. The interconnectedness of these physical characteristics, as
illustrated, is fundamental to understanding the behavior of this compound in various
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074731#physical-properties-of-hexyl-phenyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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